Cas no 139327-25-6 (Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester)
139327-25-6 structure
Product Name:Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
CAS No:139327-25-6
MF:C11H14O3
MW:194.227063655853
CID:1266973
Update Time:2024-08-04
Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
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- Inchi: 1S/C11H14O3/c1-6-7(2)9(11(13)14-4)5-10(12)8(6)3/h5,12H,1-4H3
- InChI Key: CFYCDBJJARBPMJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(O)=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 194.09432
Experimental Properties
- Density: 1.112±0.06 g/cm3(Predicted)
- Boiling Point: 333.9±37.0 °C(Predicted)
- PSA: 46.53
- pka: 9.94±0.28(Predicted)
Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
139327-25-6 (Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester) Related Products
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